Cas no 1807068-51-4 (5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1807068-51-4
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4867933
• Update Time: 2025-05-21

5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-6(8(11)12)5(2-9)3-13-7(4)10/h3,8H,2H2,1H3
• InChI Key： KUGIDCZSPHWMQV-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine

5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1807068-51-4): An Overview of a Promising Pyridine Derivative

5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1807068-51-4) is a unique and versatile pyridine derivative that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a methyl group, all attached to the pyridine ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

The synthesis of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine has been the subject of several research studies. One notable method involves the sequential addition of bromine and chlorine to a substituted pyridine precursor, followed by the introduction of the difluoromethyl group through a suitable fluorination reagent. The final step involves the methylation of the pyridine ring to yield the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In the pharmaceutical industry, 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine has shown promise as an intermediate in the synthesis of novel drugs. Its bromomethyl group can serve as a reactive handle for further functionalization, allowing for the introduction of various pharmacophores. Recent studies have explored its potential as a scaffold for developing inhibitors of specific enzymes and receptors, which could lead to new therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In the field of agrochemicals, 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine has been investigated for its potential as a building block in the development of new pesticides and herbicides. The presence of halogenated groups and the pyridine ring provides this compound with excellent stability and bioactivity. Researchers have reported that derivatives of this compound exhibit potent insecticidal and herbicidal properties, making them valuable candidates for improving crop protection strategies.

The material science applications of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine are also noteworthy. Its unique electronic properties make it an attractive candidate for use in organic electronics and photovoltaic devices. The difluoromethyl group enhances the electron-withdrawing nature of the molecule, which can be beneficial for tuning the electronic properties of materials used in these applications. Additionally, the bromomethyl group can be used for further chemical modifications to tailor the material's performance.

The physical and chemical properties of 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine have been extensively studied. It is typically obtained as a colorless liquid with a molecular weight of 277.61 g/mol. The compound is stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it easy to handle in various synthetic protocols.

Safety considerations are an important aspect when working with 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used during handling to avoid skin contact and inhalation. Laboratory personnel should follow standard safety protocols to ensure safe handling and disposal of this compound.

In conclusion, 5-(Bromomethyl)-2-chloro-4-(difluoromethyl)-3-methylpyridine (CAS No. 1807068-51-4) is a highly versatile compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.